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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B1181478 Get Quote

For researchers, scientists, and drug development professionals, the quest for novel

therapeutic agents is a continuous journey. Aspinonene, a natural product isolated from the

fungi Aspergillus ochraceus and Aspergillus ostianus, represents a molecule with potential

biological activity that is yet to be fully explored in preclinical and clinical settings.[1] This guide

provides a summary of the currently available information on Aspinonene and outlines the

critical need for in vivo efficacy studies to ascertain its therapeutic promise.

Currently, there is a notable absence of publicly available in vivo efficacy studies for

Aspinonene. While the scientific community has identified and characterized this small

molecule, its biological effects in a living organism have not been documented in accessible

literature. This presents both a challenge and an opportunity for researchers in the field of drug

discovery.

Chemical and Physical Properties
Aspinonene is a metabolite with the chemical formula C9H16O4.[1] Its structure and

fundamental properties have been cataloged, providing a foundation for future research into its

synthesis and biological interactions.
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Property Value

Molecular Formula C9H16O4

Molecular Weight 188.22 g/mol

Synonyms
(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-

ene-1,2,5-triol, CHEMBL249460

Table 1: Physicochemical properties of Aspinonene. Data sourced from PubChem.[1]

The Path Forward: A Call for In Vivo Investigation
The lack of in vivo data for Aspinonene underscores a significant gap in our understanding of

its potential as a therapeutic agent. To move forward, a structured preclinical research plan

would be essential. The following experimental workflow outlines a potential path for

investigating the in vivo efficacy of Aspinonene.
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Preclinical Development Workflow for Aspinonene
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Figure 1. A proposed preclinical workflow for evaluating the in vivo potential of Aspinonene.

Hypothetical Signaling Pathway and Mechanism of
Action
While the specific mechanism of action for Aspinonene is unknown, many natural products

derived from fungi exhibit anticancer properties by modulating key signaling pathways involved

in cell proliferation, apoptosis, and angiogenesis. Future research could explore if Aspinonene
interacts with common cancer-related pathways.
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Hypothetical Signaling Pathway for Aspinonene
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Figure 2. A hypothetical signaling pathway illustrating how Aspinonene might exert cytotoxic

effects.

Conclusion
Aspinonene remains an enigmatic molecule with untapped therapeutic potential. The absence

of in vivo efficacy data highlights a critical area for future research. The scientific community is

encouraged to undertake comprehensive preclinical studies to elucidate the biological activity,

safety profile, and potential therapeutic applications of this fungal metabolite. Such

investigations are paramount to translating the promise of natural products like Aspinonene
into tangible clinical benefits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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